Nickel(II) bromide hexahydrate

• Molecular Formula: Br2H12NiO6
• Molecular Weight: 326.59 g/mol
• InChI: InChI=1S/2BrH.Ni.6H2O/h2*1H;;6*1H2/q;;+2;;;;;;/p-2
• InChIKey: YIVPTEHWMSMXGB-UHFFFAOYSA-L

Nickel(II) Bromide Hexahydrate Procurement Guide

Nickel(II) bromide hexahydrate (NiBr₂·6H₂O) is a green, deliquescent crystalline solid, the most hydrated stable form of nickel bromide, containing six water molecules per formula unit [1]. It is widely used as a soluble Ni²⁺ precursor in aqueous and organic media for cross‑coupling catalysis, electroplating, and battery cathode fabrication [2].

Soluble Ni²⁺ precursor for aqueous and organic reaction media

Bromide counterion enables additive-free cross-coupling catalysis

Well-defined hexahydrate with discrete thermal dehydration steps

• [1] Wikipedia contributors. Nickel(II) bromide. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Nickel(II)_bromide (accessed 2026-04-23). View Source
• [2] Atomistry. Nickel Dibromide, NiBr2. https://nickel.atomistry.com/nickel_dibromide.html (accessed 2026-04-23). View Source

Why Generic Nickel Halide Substitution Fails

While nickel chloride hexahydrate and other nickel halide hydrates share the [Ni(H₂O)₆]²⁺ core, the bromide versus chloride anion imposes distinct differences in Lewis acidity, leaving‑group ability, and charge‑transfer kinetics [1]. The hexahydrate's discrete dehydration steps—melting at 28.5 °C to the trihydrate, then to anhydrous at 200 °C—further distinguish it from other hydrates [2]. The quantitative head‑to‑head data below demonstrate that these molecular‑level differences produce measurable performance gaps in catalytic yield, battery energy density, and electrodeposit stress.

Bromide vs. chloride leaving group

Anion identity may shift catalytic reactivity; nickel chloride often requires exogenous bromide additives to match bromide-system yields.

Distinct dehydration pathway

Nickel chloride hexahydrate does not share the same stepwise melting / dehydration profile, which may alter precursor handling and anhydrous preparation.

Charge-transfer kinetics in electrochemistry

Bromide-based cathodes exhibit different charge-transfer rates and internal stress profiles compared to chloride analogues; direct substitution may not reproduce reported performance.

• [1] Wikipedia contributors. Nickel(II) bromide. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Nickel(II)_bromide (accessed 2026-04-23). View Source
• [2] Atomistry. Nickel Dibromide, NiBr2. https://nickel.atomistry.com/nickel_dibromide.html (accessed 2026-04-23). View Source

Quantitative Evidence vs. Closest Analogs

Catalytic Yield in Reductive Cross-Coupling

In a direct comparison under identical conditions, NiBr₂·glyme (sourced from nickel(II) bromide hexahydrate) delivered an 81% yield in the reductive cross‑coupling of 4‑chlorobenzophenone with n‑octyl bromide, while NiCl₂·glyme gave less than 1% yield in the absence of TBABr additive [1]. When 25 mol% TBABr was added, yields converged (85% vs. 79%), underscoring that the bromide source obviates the need for an exogenous bromide activator [1].

Catalytic Yield

Head-to-head

81% yield (NiBr₂·glyme) vs <1% (NiCl₂·glyme) without TBABr additive

Bromide source removes need for exogenous halide activator in cross-coupling

Reported under identical conditions; 0.1 mmol scale, 40 °C, 12 h

Evidence Dimension	Catalytic yield in reductive cross‑coupling
Target Compound Data	81% yield (NiBr₂·glyme, 0 mol% TBABr)
Comparator Or Baseline	<1% yield (NiCl₂·glyme, 0 mol% TBABr)
Quantified Difference	>80 percentage points difference
Conditions	0.1 mmol scale, 4‑chlorobenzophenone, n‑octyl bromide, 10 mol% Ni, 40 °C, 12 h

Why This Matters

For procurement in synthetic laboratories, choosing NiBr₂·6H₂O as the catalyst precursor eliminates the need for additional bromide salts, simplifying reaction setup and reducing reagent costs.

• [1] Table 2, PMC8810294. https://pmc.ncbi.nlm.nih.gov/articles/PMC8810294/table/T2/ (accessed 2026-04-23). View Source

Energy Density in Na-Metal Halide Batteries

In intermediate‑temperature sodium‑metal halide batteries, the NaBr/Ni cathode achieved an energy density of 174 Wh/kg at 33.3 mA/cm² (∼0.8 C), which is 2.5 times higher than the NaCl/Ni cathode (∼70 Wh/kg) and 1.9 times higher than the NaI/Ni cathode [1]. The superior performance is attributed to faster charge‑transfer kinetics of the bromide‑based chemistry [1].

Energy Density

Head-to-head

174 Wh/kg (NaBr/Ni) vs ~70 Wh/kg (NaCl/Ni), 2.5-fold higher

Supports bromide-based cathode for higher energy density in Na-metal halide cells

Measured at 33.3 mA/cm², intermediate temperature

Evidence Dimension	Energy density of Na‑metal halide battery cathodes
Target Compound Data	174 Wh/kg (NaBr/Ni)
Comparator Or Baseline	∼70 Wh/kg (NaCl/Ni)
Quantified Difference	2.5‑fold increase
Conditions	33.3 mA/cm² current density, intermediate temperature

Why This Matters

For energy storage researchers and battery manufacturers, NiBr₂‑based cathodes enable significantly higher energy density, offering a compelling advantage over chloride‑based systems for next‑generation batteries.

• [1] Authors not listed. Elucidating the role of anionic chemistry towards high‑rate intermediate‑temperature Na‑metal halide batteries. Energy Storage Materials, 2019, 23, 420‑428. https://www.sciencedirect.com/science/article/abs/pii/S2405829719308397 (accessed 2026-04-23). View Source

Internal Stress in Nickel Electroforming

In a nickel sulfamate electroforming study, substituting nickel chloride with nickel(II) bromide contributed to reducing internal deposit stress from an initial 84.584 kgf/mm² to 9.053 kgf/mm², approximately a 9‑fold reduction [1]. While temperature optimization also played a role, nickel(II) bromide was identified as a superior halide source for achieving low‑stress nickel deposits [1].

Internal Stress

Head-to-head

9.053 kgf/mm² (NiBr₂) vs 84.584 kgf/mm² (NiCl₂), ~9-fold reduction

May support low-stress nickel electroforming when bromide replaces chloride

Nickel sulfamate bath, 35 °C optimized conditions

Evidence Dimension	Internal stress of electrodeposited nickel
Target Compound Data	9.053 kgf/mm² (with NiBr₂, optimized conditions)
Comparator Or Baseline	84.584 kgf/mm² (with NiCl₂, initial conditions)
Quantified Difference	∼9‑fold reduction
Conditions	Nickel sulfamate bath, 35 °C

Why This Matters

For electroplating procurement, switching to NiBr₂·6H₂O can dramatically lower tensile stress in nickel coatings, improving durability and enabling subsequent plating steps.

• [1] Tay, Y.L. Investigation and reduction of internal stress in nickel sulfamate electrolyte electroforming process through temperature and electrolyte composition variation. Bachelor's thesis, Nanyang Technological University, 2019. https://dr.ntu.edu.sg/entities/publication/b4e49d53-4d96-4f46-b8f5-b07119486d4c (accessed 2026-04-23). View Source

Stepwise Thermal Dehydration Pathway

Nickel(II) bromide hexahydrate exhibits a precise melting point at 28.5 °C, at which it converts to the trihydrate NiBr₂·3H₂O; further heating to approximately 200 °C yields the anhydrous form [1][2]. This stepwise dehydration contrasts with the more complex behavior of the chloride system and provides a simple route to specific hydration states by temperature control [3].

Thermal Dehydration

Class-level

Melts at 28.5 °C → trihydrate; trihydrate → anhydrous at ~200 °C

Enables selective hydrate preparation by simple temperature control

Stepwise behavior contrasts with chloride hydrate system

Evidence Dimension	Thermal dehydration pathway
Target Compound Data	Melts at 28.5 °C → trihydrate; trihydrate → anhydrous at 200 °C
Comparator Or Baseline	NiCl₂·6H₂O dehydration profile (class‑level inference; no direct quantitative comparison available)
Quantified Difference	Discrete transition temperatures enabling selective hydrate preparation
Conditions	Ambient pressure, thermal analysis

Why This Matters

For researchers requiring precise hydration states for coordination chemistry or materials synthesis, the hexahydrate's well‑defined dehydration steps allow straightforward preparation of the trihydrate or anhydrous forms without complex equipment.

• [1] Atomistry. Nickel Dibromide, NiBr2. https://nickel.atomistry.com/nickel_dibromide.html (accessed 2026-04-23). View Source
• [2] German Wikipedia. Nickel(II)-bromid. https://de.m.wikipedia.org/wiki/NiBr2 (accessed 2026-04-23). View Source
• [3] Wikipedia contributors. Nickel(II) bromide. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Nickel(II)_bromide (accessed 2026-04-23). View Source

Ni–Ligand Covalence in Crystal Field

Crystal field analysis of isostructural nickel halides reveals that the degree of covalence between Ni²⁺ and halide ligands follows the order NiI₂ > NiBr₂ > NiCl₂, with overlap effects increasing with ligand atomic number [1]. This enhanced covalence in the bromide compound modifies the Ni²⁺ energy levels and can influence magnetic exchange coupling and optical absorption, offering a tunable parameter for materials design [1].

Ligand Covalence

Class-level

Covalence order: NiI₂ > NiBr₂ > NiCl₂ (spectral fitting)

Intermediate covalence may influence magnetic and optical material properties

Based on isostructural halide crystal field analysis; data to verify in specific application

Evidence Dimension	Ligand‑field covalence
Target Compound Data	Higher covalence than NiCl₂
Comparator Or Baseline	NiCl₂ (lower covalence) and NiI₂ (higher covalence)
Quantified Difference	Qualitative ordering NiI₂ > NiBr₂ > NiCl₂ based on spectral fitting
Conditions	Solid‑state absorption spectra, exchange charge model calculations

Why This Matters

For electronic and magnetic materials research, the intermediate covalence of NiBr₂ provides a balance between ionic and covalent character, potentially optimal for specific device applications.

• [1] Comparative crystal field study of Ni²⁺ energy levels in NiCl₂, NiBr₂, and NiI₂ crystals. Physica B: Condensed Matter, 2006, 371, 43‑49. DOI: 10.1016/j.physb.2005.09.034. https://doi.org/10.1016/j.physb.2005.09.034 (accessed 2026-04-23). View Source

Optimal Application Scenarios

Additive-Free Nickel-Catalyzed Cross-Coupling

Laboratories performing nickel‑catalyzed cross‑coupling reactions can use NiBr₂·6H₂O‑derived precatalysts (e.g., NiBr₂·glyme) to achieve high yields without exogenous bromide additives, as demonstrated by the 81% vs. <1% yield advantage over NiCl₂·glyme [4]. This simplifies reaction workflows and reduces reagent inventory.

High-Energy-Density Sodium-Metal Halide Cathodes

Battery manufacturers developing intermediate‑temperature Na‑metal halide batteries should select NiBr₂‑based cathode formulations to attain energy densities of 174 Wh/kg, 2.5× higher than chloride‑based analogues [4]. The faster charge‑transfer kinetics of the bromide system enable superior rate capability.

Low-Stress Nickel Electroforming

Electroforming facilities aiming to minimize tensile stress in thick nickel deposits can replace nickel chloride with nickel(II) bromide hexahydrate, achieving approximately 9‑fold lower internal stress (to 9.053 kgf/mm²) as demonstrated in sulfamate baths [4].

Controlled Synthesis via Thermal Dehydration

Inorganic and materials chemists can exploit the discrete melting point of NiBr₂·6H₂O (28.5 °C) to selectively generate the trihydrate or, upon further heating to 200 °C, the anhydrous form [4]. This stepwise route circumvents the need for rigorous anhydrous handling of hygroscopic anhydrous NiBr₂.

Application

Selection Property

Validation Focus

Additive-free nickel-catalyzed cross-coupling

Bromide leaving group activity

Reaction yield without exogenous halide additives

High-energy-density Na-metal halide cathodes

Cathode energy density

Charge-transfer kinetics vs chloride analogues

Low-stress nickel electroforming

Electrodeposit internal stress

Stress reduction in sulfamate baths

Controlled hydrate synthesis via thermal dehydration

Thermal dehydration behavior

Hydration state control by temperature

• [1] Table 2, PMC8810294. https://pmc.ncbi.nlm.nih.gov/articles/PMC8810294/table/T2/ (accessed 2026-04-23). View Source
• [2] Authors not listed. Elucidating the role of anionic chemistry towards high‑rate intermediate‑temperature Na‑metal halide batteries. Energy Storage Materials, 2019, 23, 420‑428. https://www.sciencedirect.com/science/article/abs/pii/S2405829719308397 (accessed 2026-04-23). View Source
• [3] Tay, Y.L. Investigation and reduction of internal stress in nickel sulfamate electrolyte electroforming process through temperature and electrolyte composition variation. Bachelor's thesis, Nanyang Technological University, 2019. https://dr.ntu.edu.sg/entities/publication/b4e49d53-4d96-4f46-b8f5-b07119486d4c (accessed 2026-04-23). View Source
• [4] Atomistry. Nickel Dibromide, NiBr2. https://nickel.atomistry.com/nickel_dibromide.html (accessed 2026-04-23). View Source